Cas no 2172607-06-4 (2-(3-chloro-2-methylprop-2-en-1-yl)oxolane-2-carbaldehyde)

• Product Name: 2-(3-chloro-2-methylprop-2-en-1-yl)oxolane-2-carbaldehyde
• CAS No: 2172607-06-4
• MF: C₉H₁₃ClO₂
• MW: 188.651322126389
• CID: 6232430
• PubChem ID: 165597399
• Update Time: 2025-06-12

2-(3-chloro-2-methylprop-2-en-1-yl)oxolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-2-methylprop-2-en-1-yl)oxolane-2-carbaldehyde
• 2172607-06-4
• EN300-1623768

• Inchi： 1S/C9H13ClO2/c1-8(6-10)5-9(7-11)3-2-4-12-9/h6-7H,2-5H2,1H3/b8-6+
• InChI Key： PRFOBBWTYWAZJV-SOFGYWHQSA-N
• SMILES： Cl/C=C(\C)/CC1(C=O)CCCO1

Computed Properties

• Exact Mass: 188.0604073g/mol
• Monoisotopic Mass: 188.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(3-chloro-2-methylprop-2-en-1-yl)oxolane-2-carbaldehyde

Comprehensive Overview of 2-(3-chloro-2-methylprop-2-en-1-yl)oxolane-2-carbaldehyde (CAS No. 2172607-06-4)

2-(3-chloro-2-methylprop-2-en-1-yl)oxolane-2-carbaldehyde, with the CAS number 2172607-06-4, is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound features a unique molecular structure combining an oxolane (tetrahydrofuran) ring and a chloro-substituted allyl group, making it a versatile intermediate for various applications. Its aldehyde functional group further enhances its reactivity, enabling its use in the synthesis of more complex molecules.

In recent years, the demand for high-performance chemical intermediates like 2-(3-chloro-2-methylprop-2-en-1-yl)oxolane-2-carbaldehyde has surged, driven by advancements in pharmaceutical research and agrochemical development. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to undergo diverse chemical transformations. The compound's chloro and aldehyde moieties offer multiple sites for further functionalization, aligning with the growing trend of green chemistry and atom-efficient synthesis.

The synthesis of 2-(3-chloro-2-methylprop-2-en-1-yl)oxolane-2-carbaldehyde typically involves multistep organic reactions, including halogenation and cyclization processes. Its CAS number 2172607-06-4 serves as a critical identifier for regulatory and safety documentation, ensuring compliance with global chemical databases. As the industry shifts toward sustainable practices, this compound's role in catalysis and polymer chemistry is also being explored, addressing key questions like "How can we optimize synthetic pathways for reduced environmental impact?"

From a commercial perspective, 2-(3-chloro-2-methylprop-2-en-1-yl)oxolane-2-carbaldehyde is valued for its high purity and stability under controlled conditions. Suppliers often highlight its compatibility with Grignard reactions and nucleophilic additions, which are frequently searched topics in organic chemistry forums. Additionally, its potential applications in flavor and fragrance industries have sparked curiosity, as users inquire about "novel aldehydes for sensory enhancement."

In conclusion, 2-(3-chloro-2-methylprop-2-en-1-yl)oxolane-2-carbaldehyde (CAS No. 2172607-06-4) represents a compelling case study in modern chemical innovation. Its structural versatility and reactivity profile make it a valuable asset for researchers tackling challenges in drug discovery, material science, and sustainable chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing questions in synthetic organic chemistry today.